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Compound of Interest

Compound Name: Entospletinib

Cat. No.: B612047 Get Quote

Application Notes and Protocols for
Entospletinib in Cell Culture
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of

Entospletinib, a selective inhibitor of Spleen Tyrosine Kinase (SYK), in cell culture

experiments.

Introduction
Entospletinib (formerly GS-9973) is an orally bioavailable, potent, and selective small-

molecule inhibitor of Spleen Tyrosine Kinase (SYK) with an IC50 of 7.7 nM.[1][2][3][4][5] SYK is

a crucial cytoplasmic tyrosine kinase involved in signal transduction downstream of various

immunoreceptors, most notably the B-cell receptor (BCR).[6][7][8][9] By inhibiting SYK,

Entospletinib effectively blocks BCR-mediated signaling, which is critical for the proliferation,

survival, and differentiation of B-cells.[9][10] This has made Entospletinib a valuable tool for

studying B-cell malignancies and autoimmune diseases.[1][11] Entospletinib has been

investigated in clinical trials for various hematological cancers, including chronic lymphocytic

leukemia (CLL).[9][10][11]
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Mechanism of Action: Inhibition of the SYK
Signaling Pathway
Upon antigen binding to the B-cell receptor (BCR), a signaling cascade is initiated. This

involves the phosphorylation of immunoreceptor tyrosine-based activation motifs (ITAMs) within

the cytoplasmic tails of Ig-α and Ig-β by Src-family kinases. Spleen Tyrosine Kinase (SYK) is

then recruited to these phosphorylated ITAMs, leading to its activation.[7][12] Activated SYK

phosphorylates downstream adaptor proteins and enzymes, including Bruton's tyrosine kinase

(BTK) and phosphoinositide 3-kinase (PI3K), propagating the signal.[13] This cascade

ultimately results in cellular responses such as proliferation, differentiation, and survival.[9]

Entospletinib acts as an ATP-competitive inhibitor of SYK, thereby blocking these downstream

signaling events.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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